4-Bromo-6-methylquinoline

• IUPAC Name: 4-bromo-6-methylquinoline
• InChI: InChI=1S/C10H8BrN/c1-7-2-3-10-8(6-7)9(11)4-5-12-10/h2-6H,1H3
• InChI Key: UMYVTXZXVRDOMW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=CN=C2C=C1)Br
• Molecular Formula: C10H8BrN
• DSSTOX Substance ID: DTXSID40615915
• Molecular Weight: 222.08 g/mol
• CAS RN: 1070879-23-0

Description

4-Bromo-6-methylquinoline is a compound that is structurally related to various quinoline derivatives that have been synthesized for their potential biological activities. Although the specific compound 4-Bromo-6-methylquinoline is not directly mentioned in the provided papers, the related research gives insight into the synthesis, molecular structure, chemical reactions, and physical and chemical properties of similar bromo-substituted quinolines.

Synthesis Analysis

The synthesis of bromo-substituted quinolines can be achieved through various methods. For instance, the Knorr synthesis is a notable method for preparing quinoline derivatives, as demonstrated in the preparation of 6-bromo-2-chloro-4-methylquinoline, which involves a condensation between β-keto esters and 4-bromoaniline followed by cyclization . Similarly, the synthesis of 6-bromomethyl-3,4-dihydro-2-methyl-4-oxoquinazoline involves the bromination of a quinazoline derivative, which could be analogous to methods for synthesizing 4-Bromo-6-methylquinoline .

Molecular Structure Analysis

The molecular structure of bromo-substituted quinolines is characterized by the presence of a bromine atom on the quinoline ring, which can significantly affect the molecule's reactivity and interaction with biological targets. For example, the presence of a bromine atom in 4-(3-bromoanilino)-6,7-dimethoxyquinazoline contributes to its potent inhibition of the tyrosine kinase activity of the epidermal growth factor receptor .

Chemical Reactions Analysis

Bromo-substituted quinolines participate in various chemical reactions, often serving as intermediates for the synthesis of biologically active compounds. The reactivity of the bromine atom allows for further functionalization, as seen in the synthesis of 6-bromo-4-iodoquinoline, which involves a substitution reaction . Additionally, the regioselective synthesis of 3-bromoquinoline derivatives through a formal [4 + 2]-cycloaddition demonstrates the versatility of bromo-substituted quinolines in chemical transformations .

Physical and Chemical Properties Analysis

The physical and chemical properties of bromo-substituted quinolines are influenced by the presence of the bromine atom and other substituents on the quinoline ring. These properties are essential for the compound's solubility, stability, and overall reactivity, which are critical for its potential use in pharmaceutical applications. The papers provided do not directly discuss the physical and chemical properties of 4-Bromo-6-methylquinoline, but studies on similar compounds can provide a basis for understanding its behavior .

Scientific Research Applications

Synthesis and Chemical Applications

4-Bromo-6-methylquinoline has been explored for its potential in various synthesis and chemical applications. Wlodarczyk et al. (2011) described its role in the preparation of 6-bromo-2-chloro-4-methylquinoline, a compound used in infectious disease research. This study involved a two-step synthesis using the Knorr reaction, highlighting its importance in creating complex molecules for biomedical applications (Wlodarczyk et al., 2011).

In a similar vein, the work by Choi and Chi (2004) demonstrated the use of 4-Bromo-6-methylquinoline derivatives in the synthesis of 7-alkylamino-2-methylquinoline-5,8-diones. This process involved nucleophilic substitution reactions, showcasing its utility in the preparation of quinoline derivatives with potential pharmacological applications (Choi & Chi, 2004).

Biological Applications

From a biological perspective, Geddes et al. (2001) explored the use of derivatives of 4-Bromo-6-methylquinoline in creating fluorescent probes sensitive to chloride ions. These probes, developed through quaternization reactions, have potential applications in biological systems for chloride determination, indicating their significance in biochemical research (Geddes et al., 2001).

Wang et al. (2015) also contributed to this field by synthesizing Bromo-4-iodoquinoline, a significant intermediate for developing biologically active compounds. Their study, which included various reaction steps like cyclization and substitution, emphasized the importance of 4-Bromo-6-methylquinoline derivatives in medicinal chemistry (Wang et al., 2015).

Mechanism of Action

Quinoline is a vital scaffold for leads in drug discovery and plays a major role in the field of medicinal chemistry. It is an essential segment of both natural and synthetic compounds.

Safety and Hazards

The safety information for 4-Bromo-6-methylquinoline includes hazard statements H302 - H318 and precautionary statements P280 - P301 + P312 + P330 - P305 + P351 + P338 + P310. It is classified as Acute Tox. 4 Oral - Eye Dam. 1.

Future Directions

Quinoline and its derivatives have versatile applications in the fields of industrial and synthetic organic chemistry. They are used extensively in the treatment of various infections and diseases. The focus of current research is to synthesize functionalized quinoline derivatives, including hybrids that have moieties with predetermined activities bound to the quinoline moiety.